![molecular formula C11H11FO2 B1342933 1-[(2-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid CAS No. 1267316-41-5](/img/structure/B1342933.png)
1-[(2-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid
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Overview
Description
1-(2-Fluorophenyl)methylcyclopropane-1-carboxylic acid, also known as 2-fluorophenylmethylcyclopropane-1-carboxylic acid, is an organic compound belonging to the class of cyclopropanes. It is a white solid with a molecular weight of 178.15 g/mol and a melting point of 135-136°C. The compound has been widely studied for its use in synthetic organic chemistry and its applications in scientific research.
Scientific Research Applications
Synthesis and Chemical Properties
1-[(2-Fluorophenyl)methyl]cyclopropane-1-carboxylic acid serves as a precursor in synthetic chemistry, illustrating the broad utility of cyclopropane derivatives. Its synthesis from commercially available cyclopropane-1-carboxylic acid through multi-step nucleophilic substitution and ester hydrolysis has been documented, highlighting a method to achieve high yields and confirming the structure via NMR and MS spectrum techniques (Zhou et al., 2021). Moreover, the utility of cyclopropane derivatives in generating biologically active compounds and natural products has been emphasized through the synthesis and biological evaluation of molecules incorporating the cyclopropane motif for potential antifungal, antimicrobial, antiviral, and antitumoral activities (Coleman & Hudson, 2016).
Biological Activity and Mechanistic Insights
Cyclopropane derivatives have been investigated for their inhibitory effects on various biological targets. For instance, compounds structurally related to this compound have been studied for their inhibition of apple 1-aminocyclopropane-1-carboxylic acid oxidase, demonstrating the role of the cyclopropane ring in modulating biological activity (Dourtoglou & Koussissi, 2000). Such findings contribute to understanding the biochemical pathways involved in ethylene production and its regulation in plants.
Material Science and Structural Analysis
The structural characteristics of cyclopropane derivatives, including those similar to this compound, have been explored through X-ray crystallography to understand their molecular interactions and stability. Studies have identified the potential involvement of C–F bonds in hydrogen bonding, indicating a significant aspect of their chemical behavior and interaction with other molecules (Fröhlich et al., 2006).
Conformational Analysis and Drug Design
Cyclopropane units are utilized to restrict the conformation of biologically active compounds, aiming to enhance activity and specificity. This strategy has been applied in the design of conformationally restricted analogues of histamine, leveraging the cyclopropane ring's ability to influence molecular geometry and thus, potentially, biological activity (Kazuta, Matsuda, & Shuto, 2002).
Safety and Hazards
According to the safety data sheet, if inhaled or ingested, or if it comes into contact with skin or eyes, medical attention may be required . It should be kept away from heat, sparks, open flames, and hot surfaces . In case of accidental release, the area should be ventilated, and spills should be prevented from entering sewers, watercourses, or low areas .
Properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO2/c12-9-4-2-1-3-8(9)7-11(5-6-11)10(13)14/h1-4H,5-7H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLTHGOMIUBXLQH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CC2=CC=CC=C2F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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